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Abstract

Diphenyl-p-tolylphosphine is a triarylphosphine compound that serves as a crucial ancillary
ligand in organometallic chemistry and homogeneous catalysis. Its unique electronic and steric
properties, derived from the presence of two phenyl groups and one electron-donating p-tolyl
group, make it an effective component in catalytic systems for a variety of cross-coupling
reactions. These reactions are fundamental to the synthesis of complex organic molecules,
including active pharmaceutical ingredients (APIs). This guide provides a comprehensive
overview of the chemical properties, spectroscopic data, and key applications of diphenyl-p-
tolylphosphine, complete with detailed experimental protocols and logical diagrams to support
research and development efforts.

Core Chemical Properties

Diphenyl-p-tolylphosphine is a white crystalline solid at room temperature. Its core chemical
and physical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 1031-93-2 [11[2]
Molecular Formula CioH17P [1]

Molecular Weight 276.31 g/mol [2]
Appearance White powder or crystals

Melting Point 66-68 °C

Boiling Point 250 °C @ 14 Torr

Soluble in many organic
N solvents like ethanol, acetone,
Solubility . [3]
and chloroform. Low solubility

in water.

(4
IUPAC Name Methylphenyl)diphenylphospha  [1]

ne

Diphenyl-4-
Synonyms methylphenylphosphine, p- [1]
Tolyldiphenylphosphine

Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of diphenyl-p-
tolylphosphine.

e 'H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic
region (approximately 7.0-8.0 ppm) corresponding to the protons of the phenyl and tolyl
groups, and a characteristic singlet for the methyl protons of the tolyl group at around 2.4

ppm.[4]

e 13C NMR: The carbon-13 NMR spectrum will display distinct signals for the aromatic carbons,
with the methyl carbon of the tolyl group appearing at a characteristic upfield shift.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C1031932&Mask=80
https://spectrabase.com/spectrum/FM4LHlQshwH
https://webbook.nist.gov/cgi/inchi?ID=C1031932&Mask=80
https://spectrabase.com/spectrum/FM4LHlQshwH
https://webbook.nist.gov/cgi/inchi?ID=C1031932&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C1031932&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C1031932&Mask=80
https://www.benchchem.com/product/b086748?utm_src=pdf-body
https://www.benchchem.com/product/b086748?utm_src=pdf-body
https://www.rsc.org/suppdata/c8/cc/c8cc00289d/c8cc00289d1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mass Spectrometry (MS): The electron ionization mass spectrum shows a molecular ion
peak corresponding to its molecular weight.[3]

« Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic absorption bands for C-H
stretching of the aromatic and methyl groups, as well as P-C stretching vibrations.[1]

Applications in Homogeneous Catalysis

Diphenyl-p-tolylphosphine is most prominently used as a ligand in palladium-catalyzed
cross-coupling reactions. These reactions are indispensable tools in synthetic organic
chemistry, particularly for the formation of carbon-carbon and carbon-heteroatom bonds. The
electronic and steric profile of the phosphine ligand is a determining factor in the catalyst's
stability, solubility, and reactivity. The p-tolyl group in diphenyl-p-tolylphosphine provides a
subtle yet significant electronic modification compared to the more common
triphenylphosphine, which can enhance catalytic activity in certain reactions.

Key reactions where diphenyl-p-tolylphosphine and similar ligands are employed include:

Suzuki-Miyaura Coupling

Heck Reaction

Buchwald-Hartwig Amination

Sonogashira Coupling

Negishi Coupling

Stille Coupling

Role in the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of
C-C bonds. The phosphine ligand plays a critical role in several steps of the catalytic cycle. The
diagram below illustrates the generally accepted mechanism and the points at which the ligand
influences the reaction.
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Ar-B(OR)z + Base

Transmetal-
lation

Oxidative Addition Ar-Pd(ll)-X L2 Ar-Pd(ll)-Ar' L2

Pd(0)L2
(Active Catalyst)

Reductive
Elimination
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Grignard Reagent Preparation

Start: Dry Glassware
under Inert Atmosphere

Y

Add Magnesium Turnings
and Dry Ether

Y

Slowly Add
4-Bromotoluene in Ether

Y

Initiate Reaction
(lodine crystal, gentle heating)

Y

Maintain Reflux

Phosphin%Synthesis

Cool Grignard Reagent
to 0°C

Y

Slowly Add
Chlorodiphenylphosphine in Ether

Y

Warm to Room Temperature
and Stir

Work-up an" Purification

Quench with Saturated
Aqueous NHaCl

Y

Extract with Ether

Y

Dry Organic Layer
(e.g., MgSO0a)

Y

Concentrate under
Reduced Pressure

Y

Purify by Distillation
or Recrystallization

End: Pure
Diphenyl-p-tolylphosphine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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